![molecular formula C17H20BF6NO3 B2801960 2,2,2-Trifluoro-N-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]ethyl]acetamide CAS No. 2135636-84-7](/img/structure/B2801960.png)
2,2,2-Trifluoro-N-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,2,2-Trifluoro-N-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]ethyl]acetamide is a useful research compound. Its molecular formula is C17H20BF6NO3 and its molecular weight is 411.15. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : Some studies have focused on the synthesis of compounds with structures similar to 2,2,2-Trifluoro-N-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]ethyl]acetamide, utilizing starting materials like 4-fluoro-aniline and ethyl 3-amino-4,4,4-trifluoro-but-2-enoate. These syntheses led to compounds with notable herbicidal activities (Wu et al., 2011).
Crystal Structure and DFT Studies : Research has been conducted on compounds structurally related to the 2,2,2-Trifluoro derivative, providing insights into their molecular structures using techniques like X-ray diffraction and Density Functional Theory (DFT) (Liao et al., 2022; Huang et al., 2021).
Applications in Chemistry
Herbicidal Activities : Studies have revealed that compounds similar to this compound exhibit significant herbicidal activities, particularly against dicotyledonous weeds (Wu et al., 2011).
Fluorinating Agents : Compounds with a similar structure have been explored as site-selective electrophilic fluorinating agents under mild conditions (Banks et al., 1996).
Additional Chemical Studies
Ammonolysis Reactions : Research has been carried out on the ammonolysis of compounds related to this compound, providing insights into the reaction mechanisms and resulting products (Röschenthaler et al., 1982).
Borylation Reactions : Studies on borylation reactions involving similar compounds have contributed to the synthesis of boron-containing derivatives, revealing their potential in various chemical applications (Das et al., 2011).
Cytotoxicity and Cellular Uptake : Research on boronated phosphonium salts, which are structurally related, has explored their cytotoxicities and boron uptake in vitro, contributing to the understanding of their biological interactions (Morrison et al., 2010).
Properties
IUPAC Name |
2,2,2-trifluoro-N-[2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BF6NO3/c1-14(2)15(3,4)28-18(27-14)11-5-6-12(16(19,20)21)10(9-11)7-8-25-13(26)17(22,23)24/h5-6,9H,7-8H2,1-4H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVHAMRSOYDBCMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(F)(F)F)CCNC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BF6NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.